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Compound of Interest

Compound Name: (2)-3-Bromoacrylic acid
CAS No.: 1609-92-3
Cat. No.: B159048
Get Quote
. J

Executive Summary & Hazard Logic

(Z2)-3-Bromoactrylic acid (CAS: 1609-92-3 / 7336-22-3) presents a dual-hazard profile that
complicates standard disposal workflows.[1] Unlike simple mineral acids, it contains an acrylic
moiety (susceptible to exothermic polymerization) and a halogenated backbone (requiring
specific incineration scrubbing).[2]

The Core Directive: Do not treat this merely as "acid waste." It must be managed as
Halogenated Organic Waste. Improper disposal into non-halogenated streams can damage
incinerator catalytic converters, while disposal into aqueous acid streams risks polymerization
or toxic fume generation.[2]

Chemical Safety Profile
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Parameter Data Operational Implication

Requires full face shield and
GHS Classification Skin Corr.[1] 1B, Eye Dam. 1 permeation-resistant gloves
(Nitrile >0.21mm).

Dust inhalation risk; solids
Physical State Solid (mp ~60-64°C) must be solvated or Lab
Packed.[1]

Incompatible with bases
Reactivity Acidic; Polymerizable (exothermic reaction) and
oxidizers.[1]

Must be coded as Corrosive;
RCRA Status Characteristic (D002) potentially F-listed if spent
solvent mix.[1]

Pre-Disposal Assessment: The Segregation System

To ensure a self-validating safety system, you must categorize the waste at the point of
generation.[2] Use the following logic to determine the correct waste stream.

Critical Incompatibilities (Do NOT Mix)

» Strong Bases (NaOH, KOH): Neutralization attempts in the lab are dangerous.[2] The acrylic
double bond can undergo rapid, exothermic polymerization or degradation, releasing
brominated fumes.[2]

o Oxidizing Acids (Nitric, Perchloric): Risk of violent oxidation of the organic framework.[2]

» Non-Halogenated Solvents: Mixing halogenated waste into non-halogenated streams (e.g.,
Acetone/Methanol waste) increases disposal costs by up to 300% and violates EPA

segregation protocols.[2]

Waste Stream Decision Matrix (DOT Visualization)

The following diagram outlines the decision logic for segregating (Z)-3-Bromoactrylic acid

waste.
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Waste Generation:

(2)-3-Bromoacrylic Acid
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Stream C: Solid

Stream A: Lab Pack Stream B: Halogenated

(Solid Waste) Organic Waste Hazardous Debris

Click to download full resolution via product page

Caption: Decision tree for segregating (Z)-3-Bromoacrylic acid based on physical state and
solvation.

Operational Protocols
Protocol A: Solid Waste (Bulk Reagent)

Scenario: Expired bottle or excess solid reagent (>5g).
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» Do Not Solubilize: Dissolving solids for disposal creates unnecessary volume and spill risk.

e Primary Containment: Keep the chemical in its original manufacturer container if intact. If the
container is compromised, transfer to a clear, wide-mouth High-Density Polyethylene
(HDPE) jar.

» Labeling: Apply a hazardous waste label. Explicitly write: "Waste (Z)-3-Bromoacrylic Acid,
Solid. Corrosive. Toxic."

o Staging: Place the container in the "Lab Pack" accumulation area. Ensure the lid is taped
shut with paraffin film or electrical tape to prevent loosening during transport.

Protocol B: Liquid Waste (Reaction Mixtures)

Scenario: The acid is dissolved in a solvent (e.g., Dichloromethane, THF) following a reaction.

[2]

o Container Selection: Use a dedicated carboy (HDPE or Glass) labeled "Halogenated Organic
Waste."

o Why: HDPE is resistant to the corrosive nature; glass is acceptable but prone to breakage.

e pH Check (Optional but Recommended): If the solution is extremely acidic (pH < 2), do not
neutralize with solid bicarbonate in the carboy. This causes foaming and pressurization.

o Transfer: Funnel the waste into the carboy inside a fume hood.

e Venting: Use a vented cap (e.g., Eco-Funnel) to prevent pressure buildup from potential off-
gassing or slow decomposition.

e Log Entry: Immediately record the volume and constituent percentages (e.g., 95% DCM, 5%
Bromoacrylic Acid) on the waste tag.[2]

Protocol C: Spill Management (Immediate Action)

Scenario: A 10g bottle drops and shatters outside the hood.
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o Evacuate & Ventilate: Clear the immediate area.[3] The dust is corrosive to the respiratory
tract.

e PPE Upgrade: Don double nitrile gloves, safety goggles, and a half-mask respirator with
organic vapor/acid gas cartridges if dust is airborne.[2]

» Containment: Cover the spill with a dry absorbent pad or vermiculite.
o Avoid: Do not use water immediately; it will spread the acid.

o Neutralization (Careful): Sprinkle Sodium Carbonate (Soda Ash) or Sodium Bicarbonate over
the spill.

o Observation: Wait for bubbling (CO2 release) to cease.

o Collection: Scoop the resulting sludge into a plastic bag/pail. Label as "Hazardous Waste:
Spill Debris (Bromoacrylic Acid)."

Regulatory Framework (RCRA Compliance)

To maintain compliance with the US EPA Resource Conservation and Recovery Act (RCRA)
and similar international bodies:

e Waste Codes:
o DO002: Corrosive (pH < 2 or corrodes steel).[4][5]

o F-List (FO01/F002): Only applies if the acid is mixed with spent halogenated solvents (e.g.,
Methylene Chloride).[2]

o Satellite Accumulation: You may store up to 55 gallons of hazardous waste at or near the
point of generation. The container must remain closed unless adding waste.[6][7]

e Transport: This material falls under UN 3261 (Corrosive solid, acidic, organic, n.o.s.) for
shipping.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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